Cas no 67851-29-0 (2-methoxy-4-nitrophenyl acetate)

• Product Name: 2-methoxy-4-nitrophenyl acetate
• CAS No: 67851-29-0
• Molecular Formula: C₉H₉NO₅
• Molecular Weight: 211.17146
• MDL: MFCD00094705
• CID: 1727839
• PubChem ID: 49985

2-methoxy-4-nitrophenyl acetate Properties

Names and Identifiers

• 2-methoxy-4-nitrophenyl acetate
• 2-METHOXY-4-NITROPHENOL ACETATE
• Acetic acid, 2-methoxy-4-nitrophenyl ester
• (2-methoxy-4-nitrophenyl) acetate
• Phenol, 2-methoxy-4-nitro-, conjugate acid (1:1)
• DTXSID60218088
• Acetic acid 4-nitro-2-methoxy-phenyl Ester
• AKOS024339094
• SCHEMBL1144020
• 67851-29-0
• MFCD00094705
• 4-acetoxy-3-methoxynitrobenzene
• 108164-88-1
• SY292593
• 2-Methoxy-4-nitrophenol acetate (conjugate monoacid)

• MDL： MFCD00094705
• InChIKey： DIKOVRNHZKVROR-UHFFFAOYSA-N
• Inchi： InChI=1S/C9H9NO5/c1-6(11)15-8-4-3-7(10(12)13)5-9(8)14-2/h3-5H,1-2H3
• SMILES： CC(=O)OC1=C(C=C(C=C1)[N+](=O)[O-])OC

Computed Properties

• Exact Mass: 211.04807
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 3
• Monoisotopic Mass: 211.048
• Heavy Atom Count: 15
• Complexity: 249
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Topological Polar Surface Area: 81.4A^2

Experimental Properties

• PSA: 78.67
• Refractive Index: 1.536
• Boiling Point: 311.8°C at 760 mmHg
• Flash Point: 142.2°C
• Density: 1.296

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers